Cas no 1158472-22-0 (3-imidazol-1-yl-N-(thiophen-2-ylmethyl)propan-1-amine:hydrochloride)

• Product Name: 3-imidazol-1-yl-N-(thiophen-2-ylmethyl)propan-1-amine:hydrochloride
• CAS No: 1158472-22-0
• MF: C₁₁H₁₆ClN₃S
• MW: 257.782839775085
• MDL: MFCD08706789
• CID: 5166984
• Update Time: 2026-03-04

3-imidazol-1-yl-N-(thiophen-2-ylmethyl)propan-1-amine:hydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-(1H-imidazol-1-yl)propyl](2-thienylmethyl)amine hydrochloride
• [3-(1H-Imidazol-1-yl)propyl](thiophen-2-ylmethyl)amine hydrochloride
• 3-imidazol-1-yl-N-(thiophen-2-ylmethyl)propan-1-amine:hydrochloride

• MDL： MFCD08706789
• Inchi： 1S/C11H15N3S.ClH/c1-3-11(15-8-1)9-12-4-2-6-14-7-5-13-10-14;/h1,3,5,7-8,10,12H,2,4,6,9H2;1H
• InChI Key： VXMSJSSSTRKNQE-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC=C1CNCCCN1C=NC=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 177
• Topological Polar Surface Area: 58.1

Additional information on 3-imidazol-1-yl-N-(thiophen-2-ylmethyl)propan-1-amine:hydrochloride

Comprehensive Overview of 3-imidazol-1-yl-N-(thiophen-2-ylmethyl)propan-1-amine:hydrochloride (CAS No. 1158472-22-0)

The compound 3-imidazol-1-yl-N-(thiophen-2-ylmethyl)propan-1-amine:hydrochloride (CAS No. 1158472-22-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining an imidazole ring and a thiophene moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets such as enzymes and receptors.

In recent years, the demand for heterocyclic compounds like 3-imidazol-1-yl-N-(thiophen-2-ylmethyl)propan-1-amine:hydrochloride has surged due to their versatility in medicinal chemistry. The imidazole ring is a common pharmacophore found in many FDA-approved drugs, while the thiophene group enhances lipophilicity and binding affinity. This combination makes the compound a subject of intense study in the context of central nervous system (CNS) disorders and infectious disease research, aligning with current trends in precision medicine.

One of the most frequently searched questions about this compound is its synthesis pathway. The preparation of 3-imidazol-1-yl-N-(thiophen-2-ylmethyl)propan-1-amine:hydrochloride typically involves multi-step organic reactions, including alkylation and amination processes. Researchers often optimize these steps to improve yield and purity, which are critical for industrial-scale production. Additionally, its solubility and stability under physiological conditions are key parameters evaluated during preclinical studies.

Another hot topic related to this compound is its potential role in cancer therapeutics. Preliminary studies suggest that derivatives of 3-imidazol-1-yl-N-(thiophen-2-ylmethyl)propan-1-amine may exhibit antiproliferative effects against certain cancer cell lines. This aligns with the growing interest in targeted therapy and small-molecule inhibitors, which dominate current oncology research. However, further in vivo studies are needed to validate these findings.

From a technical standpoint, the physicochemical properties of 3-imidazol-1-yl-N-(thiophen-2-ylmethyl)propan-1-amine:hydrochloride are equally noteworthy. Its molecular weight, logP value, and hydrogen bonding capacity are frequently analyzed to predict its pharmacokinetic behavior. These metrics are essential for drug-likeness assessments, a trending topic in computational chemistry and AI-driven drug discovery platforms.

In summary, 3-imidazol-1-yl-N-(thiophen-2-ylmethyl)propan-1-amine:hydrochloride (CAS No. 1158472-22-0) represents a compelling case study in modern chemical research. Its structural features, combined with emerging applications in biomedicine and material science, position it as a molecule of high interest. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative therapeutics and sustainable chemistry.